Singlet oxygen generation properties of isometrically dibromated thienyl-containing aza-BODIPYs†
Physical Chemistry Chemical Physics Pub Date: 2016-09-05 DOI: 10.1039/C6CP05705E
Abstract
Isometrically dibromated thienyl-containing aza-BODIPYs CDB-1 and BDB-2 with potential use as photosensitizers (PSs) were successfully prepared and their photophysical properties were fully characterized. Singlet oxygen generation experiments were also performed. In this regard, PS CDB-1 was found to be more effective and had about two-fold rate enhancement compared to PS BDB-2. DFT and TD-DFT calculations helped to provide insights into the distinct intersystem crossing (ISC) processes observed for CDB-1 and BDB-2.
Recommended Literature
- [1] Rh-catalysed divergent synthesis of polysubstituted pyrroles from α,β-unsaturated ketones via selective single or double insertion of isocyanides†
- [2] Dynamics of water confined to reverse AOT micelles
- [3] Determination of copper, zinc and aluminium from dietary sources in the femur, brain and kidney of guinea pigs and a study of some elements in in vivo intestinal digesta by size-exclusion chromatography inductively coupled plasma mass spectrometry
- [4] Copper deficient Zn–Cu–In–Se quantum dot sensitized solar cells for high efficiency†
- [5] Tuning surface wettability using single layered and hierarchically ordered arrays of spherical colloidal particles†
- [6] ortho-Dihydroxyl-9,10-anthraquinone dyes as visible-light sensitizers that exhibit a high turnover number for hydrogen evolution†
- [7] Towards resolving the spatial metabolome with unambiguous molecular annotations in complex biological systems by coupling mass spectrometry imaging with structures for lossless ion manipulations†
- [8] Synthesis and characterization of functional porous organic polymers as efficient metallocene catalyst supports†
- [9] Degradation of dichloroacetonitrile by a UV/peroxymonosulfate process: modeling and optimization based on response surface methodology (RSM)
- [10] Synthesis, crystal structure and photoluminescence of novel blue-emitting Eu2+-doped (SiC)x–(AlN)1−x phosphors by a nitriding combustion reaction†
Journal Name：Physical Chemistry Chemical Physics
Research Products
-
CAS no.: 1587-07-1
-
CAS no.: 18746-72-0
-
CAS no.: 1733-55-7
